Cas no 790167-37-2 (1-(6-Aminohexyl)thymine)

• Product Name: 1-(6-Aminohexyl)thymine
• CAS No: 790167-37-2
• MF: C₁₁H₁₉N₃O₂
• MW: 225.287462472916
• CID: 555036
• Update Time: 2023-08-02

1-(6-Aminohexyl)thymine Chemical and Physical Properties

Names and Identifiers

• 2,4(1H,3H)-Pyrimidinedione,1-(6-aminohexyl)-5-methyl-
• 2,4(1H,3H)-Pyrimidinedione,1-(6-aminohexyl)-5-methyl-(9CI)
• 1-(6-Aminohexyl)thymine
• 1-(6-Aminohexyl)-5-methylpyrimidine-2,4(1H,3H)-dione

• Inchi： 1S/C11H19N3O2/c1-9-8-14(11(16)13-10(9)15)7-5-3-2-4-6-12/h8H,2-7,12H2,1H3,(H,13,15,16)
• InChI Key： XXBFCWIMXOKSHB-UHFFFAOYSA-N
• SMILES： O=C1NC(C(C)=CN1CCCCCCN)=O

Computed Properties

• Exact Mass: 225.148
• Monoisotopic Mass: 225.148
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 75.4